![molecular formula C24H24N6O2 B2435639 1,7-bisbenzyl-3,4,9-trimethyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purine-6, 8-dione CAS No. 898443-34-0](/img/structure/B2435639.png)
1,7-bisbenzyl-3,4,9-trimethyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purine-6, 8-dione
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Description
1,7-bisbenzyl-3,4,9-trimethyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purine-6, 8-dione is a useful research compound. Its molecular formula is C24H24N6O2 and its molecular weight is 428.496. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Methodologies
The synthesis and characterization of benzylic derivatives of 1,2,4-triazin-3,5(2H,4H)-dione illustrate the development of efficient synthetic methodologies. These methods are aimed at producing compounds in good yields, which are crucial for further pharmacological and chemical studies (Hwang et al., 2017). Additionally, the synthesis of pyrimidinocyclophanes with a bridging nitrogen atom showcases innovative approaches to macrocyclic compound production, which could have implications for the synthesis of structurally similar compounds (Semenov et al., 2008).
Pharmacological Activities
Research into compounds with similar structures has shown a variety of pharmacological activities. For instance, the study of 8-benzyltetrahydropyrazino[2,1-f]purinediones has identified them as multitarget drugs for neurodegenerative diseases, showcasing their potential for symptomatic and disease-modifying treatment (Brunschweiger et al., 2014). This suggests that structurally related compounds might also possess significant pharmacological potential.
Therapeutic Applications
The synthesis of tricyclic triazino and triazolo[4,3-e]purine derivatives has been explored for their anticancer, anti-HIV-1, and antimicrobial activities (Ashour et al., 2012). Such studies underscore the potential of triazino and triazolo purine derivatives in developing new therapeutic agents against various diseases. Similarly, the discovery of sulfurated diketopiperazines with bioactive properties from marine sources points to the vast potential of natural and synthetic compounds for discovering new drugs (Shi et al., 2018).
Properties
IUPAC Name |
1,7-dibenzyl-3,4,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N6O2/c1-16-17(2)30-20-21(25-23(30)29(26-16)15-19-12-8-5-9-13-19)27(3)24(32)28(22(20)31)14-18-10-6-4-7-11-18/h4-13,17H,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKQFWQVTWYTRMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)CC4=CC=CC=C4)CC5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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